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Compound of Interest

Compound Name: FPR-A14

Cat. No.: B15568941 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the formyl peptide receptor (FPR)

agonist, FPR-A14, for researchers, scientists, and drug development professionals. This

document outlines its chemical properties, mechanism of action, and relevant experimental

protocols.

Core Chemical Properties and Identification
FPR-A14, a potent agonist of the formyl peptide receptor, is identified by the CAS number

329691-12-5.[1][2] Its chemical and physical properties are summarized in the table below.

Property Value Source

CAS Number 329691-12-5 [1][3]

Molecular Formula C23H20N2O5 [1]

Molecular Weight 404.42 g/mol [1]

Purity ≥98% to ≥99% [1][3]

Chemical Name

1,3-Benzodioxolane-5-

carboxylic acid 4'-benzyloxy-3'-

methoxybenzylidene hydrazide

Solubility Soluble to 100 mM in DMSO [4]

Storage Store at room temperature
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Mechanism of Action and Signaling Pathways
FPR-A14 functions as a potent agonist for the formyl peptide receptor 1 (FPR1), a G protein-

coupled receptor (GPCR) primarily expressed on immune cells such as neutrophils.[1][3][5]

Activation of FPR1 by ligands like FPR-A14 initiates a cascade of intracellular signaling events

crucial for host defense and inflammatory responses.[5][6]

Upon binding, FPR-A14 induces a conformational change in the FPR1 receptor, leading to the

dissociation of the G protein subunits. This event triggers multiple downstream signaling

pathways, including:

Phospholipase C (PLC) Activation: This pathway is a predominant signaling route for FPR1

activation.[6][7]

Mitogen-Activated Protein Kinase (MAPK) Pathway: FPR1 activation also stimulates the

MAPK signaling cascade.[5][6][7]

Phosphoinositide 3-Kinase (PI3K) Pathway: This pathway is another key signaling route

initiated by FPR1 agonists.[6]

These signaling cascades ultimately lead to various cellular responses, including chemotaxis,

degranulation, production of reactive oxygen species (ROS), and mobilization of intracellular

calcium.[3][6][8]
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FPR-A14 signaling cascade.

Experimental Protocols
The following are detailed methodologies for key experiments involving FPR-A14.

Neutrophil Chemotaxis Assay
This assay is used to evaluate the chemoattractant properties of FPR-A14 on neutrophils.

Workflow:
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Isolate human peripheral
blood monocytes (PBMC)

Stimulate cells with
varying concentrations

of fMLP

Perform Western blot and
siRNA analysis to evaluate
activated signaling kinases

Use flow analysis to assess
CD11b levels

Measure released hydrogen
peroxide using luminescence

spectrometry

Load isolated neutrophils with a
calcium-sensitive fluorescent dye

(e.g., Fura-2 AM)

Establish a baseline
fluorescence reading

Add FPR-A14 at various
concentrations to the cells

Continuously monitor the
fluorescence intensity over time

using a fluorometer

Calculate the change in intracellular
calcium concentration based on the

fluorescence ratio
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. scbt.com [scbt.com]

2. scbt.com [scbt.com]

3. medchemexpress.com [medchemexpress.com]

4. rndsystems.com [rndsystems.com]

5. RETRACTED: Formyl Peptide Receptor 1 Signaling in Acute Inflammation and Neural
Differentiation Induced by Traumatic Brain Injury [mdpi.com]

6. The Role of Formylated Peptides and Formyl Peptide Receptor 1 in Governing Neutrophil
Function during Acute Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

7. Formyl peptide receptor 1 - Wikipedia [en.wikipedia.org]

8. Functional selective FPR1 signaling in favor of an activation of the neutrophil superoxide
generating NOX2 complex - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [FPR-A14: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568941#fpr-a14-cas-number-and-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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